Cas no 1155064-95-1 (1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid)

1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic acid is a heterocyclic compound featuring both oxadiazole and pyrazole moieties, which contribute to its versatile reactivity and potential applications in medicinal chemistry and agrochemical research. The presence of a carboxylic acid functional group enhances its utility as a building block for further derivatization, enabling the synthesis of more complex molecules. The 3-methyl-1,2,4-oxadiazole ring imparts stability and may influence biological activity, making this compound valuable in the development of pharmacologically active agents. Its well-defined structure and functional group compatibility make it suitable for use in structure-activity relationship (SAR) studies and as an intermediate in organic synthesis.
1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid structure
1155064-95-1 structure
Product Name:1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid
CAS No:1155064-95-1
MF:C8H8N4O3
MW:208.174120903015
CID:4573454
PubChem ID:43565314
Update Time:2025-05-25

1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-[(3-Methyl-1,2,4-oxadiazol-5-yl)methyl]-1H-pyrazole-4-carboxylic Acid
    • 1H-Pyrazole-4-carboxylic acid, 1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-
    • 1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid
    • Inchi: 1S/C8H8N4O3/c1-5-10-7(15-11-5)4-12-3-6(2-9-12)8(13)14/h2-3H,4H2,1H3,(H,13,14)
    • InChI Key: RUWBQGPANCGRDD-UHFFFAOYSA-N
    • SMILES: N1(CC2ON=C(C)N=2)C=C(C(O)=O)C=N1

Computed Properties

  • Exact Mass: 208.06
  • Monoisotopic Mass: 208.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94A^2

1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid Security Information

1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid Pricemore >>

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Additional information on 1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid

Comprehensive Overview of 1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid (CAS No. 1155064-95-1)

The compound 1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid (CAS No. 1155064-95-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, combining a pyrazole core with a 1,2,4-oxadiazole moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold, given its ability to interact with diverse biological targets. The presence of both carboxylic acid and heterocyclic groups enhances its versatility in drug design and material science.

In recent years, the demand for heterocyclic compounds like 1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid has surged due to their role in developing small-molecule therapeutics. This compound is often explored for its kinase inhibition properties, a hot topic in oncology and inflammation research. With the rise of precision medicine, such molecules are critical for targeting specific pathways while minimizing side effects. Additionally, its structural analogs are frequently studied in computational chemistry and AI-driven drug discovery, aligning with the growing trend of integrating machine learning in pharmaceutical development.

The synthesis of CAS No. 1155064-95-1 involves multi-step organic reactions, often starting from readily available pyrazole-4-carboxylic acid derivatives. Key steps include cyclization and functional group interconversion, which are optimized for yield and purity. Its physicochemical properties, such as solubility and stability, are carefully characterized to ensure suitability for further applications. Researchers also investigate its metabolic stability and bioavailability, as these factors are crucial for lead compound optimization in drug discovery pipelines.

Beyond pharmaceuticals, 1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid has potential in agrochemical innovation. Its heterocyclic framework is structurally similar to many pesticide intermediates, making it a candidate for developing new crop protection agents. With increasing global focus on sustainable agriculture, such compounds are evaluated for their environmental impact and efficacy against resistant pests. This dual applicability in human health and agriculture underscores its interdisciplinary significance.

From a commercial perspective, CAS No. 1155064-95-1 is supplied by specialized chemical manufacturers and contract research organizations (CROs). Its niche market is driven by demand from pharmaceutical R&D and academic laboratories. Quality control measures, such as HPLC purity analysis and NMR spectroscopy, are rigorously applied to meet industry standards. The compound’s patent landscape is also a point of interest, as intellectual property protections often dictate its accessibility for further studies.

In summary, 1-(3-Methyl-1,2,4-oxadiazol-5-yl)methyl-1H-pyrazole-4-carboxylic Acid represents a compelling case study in modern medicinal chemistry and material science. Its multifaceted applications, coupled with advancements in synthetic methodologies and computational modeling, position it as a valuable asset for future innovations. As research continues to uncover its full potential, this compound is likely to remain a focal point in both scientific literature and industrial applications.

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